Cas no 1379438-55-7 (Cyclohexanepropanoic acid, α-methyl-, (αS)-)

• Product Name: Cyclohexanepropanoic acid, α-methyl-, (αS)-
• CAS No: 1379438-55-7
• Molecular Formula: C₁₀H₁₈O₂
• Molecular Weight: 170.248723506927
• CID: 5991652
• PubChem ID: 59049774

Cyclohexanepropanoic acid, α-methyl-, (αS)- Properties

Names and Identifiers

• Cyclohexanepropanoic acid, α-methyl-, (αS)-
• (S)-3-Cyclohexyl-2-methylpropanoic acid
• 1379438-55-7
• SCHEMBL14947101
• EN300-6505701
• (2S)-3-cyclohexyl-2-methylpropanoic acid

• InChIKey： SAOPJNFYPNUPSE-QMMMGPOBSA-N
• Inchi： 1S/C10H18O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h8-9H,2-7H2,1H3,(H,11,12)/t8-/m0/s1
• SMILES： C(C1CCCCC1)[C@H](C)C(=O)O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 170.130679813g/mol
• Heavy Atom Count: 12
• Complexity: 148
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 279.4±8.0 °C(Predicted)
• pka: 4.85±0.10(Predicted)
• Density: 0.989±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids